Cas no 1283717-50-9 (2-(2,6-difluoropyridin-4-yl)ethan-1-ol)

• Product Name: 2-(2,6-difluoropyridin-4-yl)ethan-1-ol
• CAS No: 1283717-50-9
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• CID: 5833833
• PubChem ID: 129919063
• Update Time: 2025-05-24

2-(2,6-difluoropyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoropyridin-4-yl)ethan-1-ol
• 4-Pyridineethanol, 2,6-difluoro-
• EN300-7699736
• 1283717-50-9

• Inchi： 1S/C7H7F2NO/c8-6-3-5(1-2-11)4-7(9)10-6/h3-4,11H,1-2H2
• InChI Key： UMOQVLLNINHOTB-UHFFFAOYSA-N
• SMILES： C1(F)=NC(F)=CC(CCO)=C1

Computed Properties

• Exact Mass: 159.04957017g/mol
• Monoisotopic Mass: 159.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• Boiling Point: 250.0±35.0 °C(Predicted)
• pka: 14.19±0.10(Predicted)

Additional information on 2-(2,6-difluoropyridin-4-yl)ethan-1-ol

Introduction to 2-(2,6-difluoropyridin-4-yl)ethan-1-ol (CAS No. 1283717-50-9)

2-(2,6-difluoropyridin-4-yl)ethan-1-ol, identified by the chemical abstracts service number 1283717-50-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This molecule, featuring a difluoropyridine core and an ethanol side chain, has garnered attention due to its structural versatility and potential biological activity. The presence of fluorine atoms in the pyridine ring enhances its electronic properties, making it a valuable scaffold for drug design.

The compound belongs to a class of heterocyclic derivatives that have been extensively studied for their pharmacological properties. The 2,6-difluoropyridine moiety is particularly noteworthy, as fluorine substitution can modulate the metabolic stability, lipophilicity, and binding affinity of molecules. This feature has been leveraged in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to improve drug-like properties. For instance, studies have demonstrated that fluorine atoms can enhance the binding affinity of small molecules to biological targets by increasing hydrophobic interactions and reducing metabolic degradation. The ethan-1-ol group in 2-(2,6-difluoropyridin-4-yl)ethan-1-ol provides a hydroxyl moiety that can participate in hydrogen bonding, further influencing the molecule's interactions with biological systems.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in numerous diseases, including cancer. The difluoropyridine scaffold has been shown to be effective in disrupting kinase activity by competing with ATP binding or inhibiting substrate phosphorylation. Recent studies have highlighted the use of fluorinated pyridines in designing next-generation kinase inhibitors with improved selectivity and efficacy.

Moreover, the structural features of 2-(2,6-difluoropyridin-4-yl)ethan-1-ol make it a promising candidate for further derivatization. Researchers have explored various chemical modifications to optimize its pharmacological profile. For example, introducing additional substituents at different positions on the pyridine ring or modifying the ethan-1-ol group can lead to compounds with enhanced potency and reduced toxicity. These modifications are often guided by computational modeling and high-throughput screening techniques.

The compound's potential extends beyond pharmaceutical applications. In agrochemical research, fluorinated pyridines have been utilized to develop novel pesticides and herbicides due to their ability to interact selectively with biological targets in pests while minimizing environmental impact. The 2-(2,6-difluoropyridin-4-yl)ethan-1-ol structure could serve as a precursor for designing compounds that disrupt essential metabolic pathways in plants or insects.

Recent advances in synthetic chemistry have also facilitated the preparation of complex derivatives of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups with high precision. These synthetic strategies are crucial for generating libraries of compounds for medicinal chemistry studies and drug discovery campaigns.

The pharmacokinetic properties of 2-(2,6-difluoropyridin-4-yl)ethan-1-ol are another area of interest. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within biological systems. Fluorinated compounds often exhibit favorable pharmacokinetic properties due to their enhanced lipophilicity and stability against metabolic degradation. However, further research is needed to fully characterize these properties and optimize drug delivery formulations.

In conclusion, 2-(2,6-difluoropyridin-4-yl)ethan-1-ol (CAS No. 1283717-50-9) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive scaffold for drug design, particularly in the development of kinase inhibitors and other therapeutic agents. Ongoing research continues to uncover new applications and refine synthetic methodologies for this promising molecule.